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Compound of Interest

Compound Name: 2-Methyl-3-nitrophenol

Cat. No.: B1294317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of 2-Methyl-3-nitrophenol, a significant chemical

compound utilized in various scientific applications. It covers its fundamental properties,

synthesis protocols, applications, and safety information, presented in a manner accessible to

researchers and professionals in the chemical and pharmaceutical sciences.

Chemical Identification and Properties
2-Methyl-3-nitrophenol, also known as 3-Nitro-o-cresol, is an aromatic organic compound.[1]

Its structure consists of a phenol ring substituted with a methyl group and a nitro group at

positions 2 and 3, respectively. The presence of these functional groups makes it a subject of

interest in various chemical syntheses.

Table 1: Physicochemical Properties of 2-Methyl-3-nitrophenol
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Property Value Source

IUPAC Name 2-Methyl-3-nitrophenol [2]

CAS Number 5460-31-1 [2][3][4]

Molecular Formula C₇H₇NO₃ [1][2][3]

Molecular Weight 153.14 g/mol [3][4][5]

Appearance
Yellow to brown crystalline

powder
[3][6]

Melting Point 146-148 °C [3][4][6][7]

Boiling Point 147.0-152.0 °C [3]

Solubility
Soluble in 95% ethanol (50

mg/mL)
[3][4]
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Synthesis of 2-Methyl-3-nitrophenol
The synthesis of 2-Methyl-3-nitrophenol can be achieved through various chemical pathways.

One established method involves the diazotization of p-toluidine followed by heating.[8]

This protocol outlines the laboratory-scale synthesis of 2-Methyl-3-nitrophenol.

Materials:

p-Toluidine (75 g)

Nitric acid (d=1.33 g/ml, 93 g)

Sodium nitrite (49 g)

Water (380 ml for dissolution, 100 ml for nitrite solution)
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Standard laboratory glassware including a 1-liter flask with a reflux condenser and a

dropping funnel.

Procedure:

Dissolution: Dissolve 75 g of p-toluidine in 380 ml of water and 93 g of nitric acid by warming

gently.

Cooling: Cool the solution to below 0°C. Crystallization may occur but will not interfere with

the subsequent reaction.

Diazotization: Diazotize the cooled solution by adding a solution of 49 g of sodium nitrite in

100 ml of water. Maintain the temperature below 10°C throughout the addition.

Standing: Allow the reaction mixture to stand for two hours at a low temperature.

Decomposition: Transfer approximately 100 ml of the diazo-solution to a 1-liter flask fitted

with an efficient reflux condenser. Heat the solution slowly to boiling. A vigorous reaction will

occur.

Addition: Once the initial reaction subsides, slowly add the remainder of the diazo-solution

from a dropping funnel while maintaining the boil.

Completion: After the addition is complete, continue boiling for a few more minutes.

Purification: Distill the 2-Methyl-3-nitrophenol product with steam. It typically collects in the

receiver as an oil that solidifies into a yellow crystalline mass upon cooling.

Yield: The expected yield is between 60% and 70%.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1294317?utm_src=pdf-body
https://prepchem.com/synthesis-of-2-methyl-3-nitrophenol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Process Steps

p-Toluidine

1. Dissolution & Cooling
(< 0°C)

Nitric Acid Sodium Nitrite

2. Diazotization
(< 10°C)

3. Thermal Decomposition
(Boiling)

4. Steam Distillation

2-Methyl-3-nitrophenol
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Caption: Synthesis workflow for 2-Methyl-3-nitrophenol from p-toluidine.

Applications in Research
The primary documented application of 2-Methyl-3-nitrophenol is in analytical chemistry. It

serves as a crucial internal standard for the development of methods to measure stable isotope

ratios of methylnitrophenols found in atmospheric particulate matter.[3][4][6][9] Its distinct mass

and retention time allow for accurate quantification of related analytes in complex

environmental samples.
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Caption: Role of 2-Methyl-3-nitrophenol as an internal standard.

Safety and Handling
2-Methyl-3-nitrophenol is classified as a hazardous substance and requires careful handling

in a laboratory setting. It is harmful if swallowed, inhaled, or comes into contact with skin, and it

causes skin and eye irritation.[4][6]

Table 2: GHS Hazard and Precautionary Information
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Category Code(s) Description

Signal Word Warning [4]

Hazard Statements H302 + H312 + H332

Harmful if swallowed, in

contact with skin or if inhaled.

[4]

H315 Causes skin irritation.[4]

H319
Causes serious eye irritation.

[4]

H335
May cause respiratory

irritation.[4]

Precautionary Statements P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[4]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[4]

P301 + P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.[4]

P302 + P352 + P312

IF ON SKIN: Wash with plenty

of water. Call a POISON

CENTER/doctor if you feel

unwell.[4]

P304 + P340 + P312

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing. Call

a POISON CENTER/doctor if

you feel unwell.[4]

P305 + P351 + P338 IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
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present and easy to do.

Continue rinsing.[4]

Personal Protective Equipment (PPE): Appropriate PPE, including a dust mask (type N95 or

equivalent), chemical-resistant gloves, and safety goggles or a face shield, must be worn when

handling this compound.[4] All work should be conducted in a well-ventilated area or a

chemical fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.sigmaaldrich.com/US/en/product/aldrich/106941
https://www.sigmaaldrich.com/US/en/product/aldrich/106941
https://www.benchchem.com/product/b1294317?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C7H7NO3/c1-5-6(8(10)11)3-2-4-7(5)9/h2-4%2C9H%2C1H3
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/phenols/mm5460311
https://m.chemicalbook.com/ProductChemicalPropertiesCB9300378_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/106941
https://www.indiamart.com/proddetail/2-methyl-3-nitrophenol-2849890356855.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9300378.htm
https://saflikpharma.com/portfolio/2-methyl-3-nitrophenol/
https://prepchem.com/synthesis-of-2-methyl-3-nitrophenol/
https://www.chemicalbook.com/synthesis/2-methyl-3-nitrophenol.htm
https://www.benchchem.com/product/b1294317#iupac-name-for-2-methyl-3-nitrophenol
https://www.benchchem.com/product/b1294317#iupac-name-for-2-methyl-3-nitrophenol
https://www.benchchem.com/product/b1294317#iupac-name-for-2-methyl-3-nitrophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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